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Compound of Interest

N-(4-cyanophenyl)-2-methylprop-
Compound Name:
2-enamide

Cat. No.: B1301453

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of the compound N-
(4-cyanophenyl)-2-methylprop-2-enamide. This information is critical for a variety of
applications in research and development, including stoichiometric calculations, analytical
method development, and interpretation of experimental data.

Chemical Identity and Formula

N-(4-cyanophenyl)-2-methylprop-2-enamide is a chemical compound with the molecular
formula C11H10N20. This formula is derived from its chemical structure, which consists of a 4-
cyanophenyl group attached to the nitrogen atom of a 2-methylprop-2-enamide
(methacrylamide) moiety.

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for N-(4-cyanophenyl)-2-methylprop-2-enamide is based on the atomic
weights of carbon, hydrogen, nitrogen, and oxygen.

Table 1: Atomic Composition and Weight
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Atomic Weight Total Weight

Element Symbol Count
(amu) (amu)

Carbon C 11 12.011[10[2][3][4] 132.121
1.008[5][6][71[8

Hydrogen H 10 SIlelL7ts] 10.080
[9][10]

_ 14.007[11][12]

Nitrogen N 2 28.014
[13][14][15]
15.999[16][17]

Oxygen O 1 15.999
[18][19]

Total 186.214

The calculated molecular weight of N-(4-cyanophenyl)-2-methylprop-2-enamide is 186.214

g/mol .
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Molecular Weight
N 186.214 g/mol

9

jomlc ‘Weights (amu)

> 11*12.011 = 132.121 10 * 1.008 = 10.080 2*14.007 = 28.014 1*15.999 = 15.999
Elements

Carbon (C) Nitrogen (N) Oxygen (0)
11 atoms 2 atoms 1 atom
| ‘
N-(4-cyanophenyl)-2-methylprop-2-enamide ‘ ‘
(C11H10N20)

Constituer

Hydrogen (H)
10 atoms

Click to download full resolution via product page

Molecular weight calculation workflow.

Experimental Protocols for Molecular Weight
Determination

While the molecular weight can be accurately calculated from the molecular formula,
experimental verification is a crucial step in compound characterization. The primary method
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for determining the molecular weight of a compound like N-(4-cyanophenyl)-2-methylprop-2-
enamide is mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., acetonitrile or methanol). The concentration is typically in the range of 1-10
pg/mL.

 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, is used.

« lonization: Electrospray ionization (ESI) is a common technique for this type of molecule. The
sample solution is introduced into the ESI source, where a high voltage is applied to
generate charged droplets. As the solvent evaporates, charged molecular ions ((M+H]* or
[M-H]~) are produced.

e Mass Analysis: The ions are accelerated into the mass analyzer, which separates them
based on their mass-to-charge ratio (m/z).

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion. The high resolution of the instrument allows for a very accurate determination of the m/z
value, which can be used to confirm the elemental composition and, consequently, the
molecular weight.
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1. Sample Preparation

N-(4-cyanophenyl)-2- Volatile Solvent
methylprop-2-enamide (e.g., Acetonitrile)

!

Dilute Solution
(1-10 pg/mL)

<

ntroduction

2. Mass Spectrometry

Electrospray Ionization (ESI)

on Transfer

High-Resolution
Mass Analyzer (e.g., TOF)

on Separation

Detector

ignal Acquisition

3. Data Analysis

Mass Spectrum
(Intensity vs. m/z)

!

Identify Molecular Ion Peak
(IM+H]")

Confirm Molecular Weight

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1301453?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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